N-methyl-4-[(2,4,6-trimethylphenyl)sulfonylamino]benzamide

• IUPAC Name: N-methyl-4-[(2,4,6-trimethylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-11-9-12(2)16(13(3)10-11)23(21,22)19-15-7-5-14(6-8-15)17(20)18-4/h5-10,19H,1-4H3,(H,18,20)
• InChI Key: BPBYDVUVPPYQMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-methyl-4-[(2,4,6-trimethylphenyl)sulfonylamino]benzamide, commonly known as TMSB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. TMSB is a sulfonylurea compound that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

TMSB exerts its effects by binding to the sulfonylurea receptor (SUR) on the surface of pancreatic beta cells. This binding leads to the closure of ATP-sensitive potassium channels (KATP), which results in depolarization of the cell membrane and the subsequent opening of voltage-gated calcium channels. The influx of calcium ions triggers the release of insulin from the beta cells, leading to a decrease in blood glucose levels.
Biochemical and Physiological Effects:
TMSB has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that TMSB stimulates insulin secretion from pancreatic beta cells and enhances glucose uptake in skeletal muscle cells. TMSB has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TMSB in lab experiments is its specificity for the sulfonylurea receptor. This specificity allows researchers to study the effects of TMSB on insulin secretion and glucose uptake without interfering with other signaling pathways. However, TMSB has a relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several potential future directions for research on TMSB. One area of interest is the development of TMSB analogs with improved pharmacokinetic properties. Another direction is the investigation of TMSB's potential as an anticancer agent. Additionally, TMSB's effects on other signaling pathways, such as the AMPK pathway, warrant further investigation. Overall, TMSB has shown great potential for use in various fields, and further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

The synthesis of TMSB involves the reaction of 4-aminobenzamide with 2,4,6-trimethylbenzenesulfonyl chloride in the presence of N-methylmorpholine as a base. The reaction yields N-methyl-4-[(2,4,6-trimethylphenyl)sulfonylamino]benzamide as a white crystalline solid with a melting point of 218-220°C.

Scientific Research Applications

TMSB has been extensively studied for its potential applications in various fields. One of the primary areas of research is its use as an antidiabetic agent. TMSB has been shown to stimulate insulin secretion and improve glucose uptake in vitro and in vivo. Additionally, TMSB has been studied for its anti-inflammatory and anticancer properties. TMSB has been shown to inhibit the production of pro-inflammatory cytokines and to induce apoptosis in cancer cells.